1-(3-{3-[(4-fluorophenyl)amino]-1-piperidinyl}-3-oxopropyl)-2-azepanone

• IUPAC Name: 1-[3-[3-(4-fluoroanilino)piperidin-1-yl]-3-oxopropyl]azepan-2-one
• InChI: InChI=1S/C20H28FN3O2/c21-16-7-9-17(10-8-16)22-18-5-4-13-24(15-18)20(26)11-14-23-12-3-1-2-6-19(23)25/h7-10,18,22H,1-6,11-15H2
• InChI Key: JBJYRYRTJCCWBS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CCC(=O)N2CCCC(C2)NC3=CC=C(C=C3)F
• Molecular Formula: C20H28FN3O2
• Molecular Weight: 361.5 g/mol

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structure. The structure can be represented in various forms such as skeletal, structural, or space-filling models.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

The molecular structure of a compound is determined using various spectroscopic techniques such as NMR, IR, UV-Vis, and X-ray crystallography. These techniques provide information about the connectivity of atoms, the types of bonds, and the 3D arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with different reagents under various conditions. The products of these reactions can provide insights into the reactivity and stability of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties can be determined experimentally or predicted using computational methods.

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This involves understanding how the compound interacts with biological targets (such as proteins or DNA) and how this interaction leads to a biological response.

Safety and Hazards

The safety and hazards associated with a compound are determined through toxicological studies. This can include studying the compound’s effects on cells or organisms, and assessing its potential for causing harm.

Future Directions

Future directions could involve further optimization of the compound’s synthesis, studying its properties in more detail, investigating its biological activity, or developing applications for the compound.